molecular formula C11H8O4S B8780879 6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid

6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid

Cat. No. B8780879
M. Wt: 236.25 g/mol
InChI Key: HVNHONGYUMRPKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C11H8O4S and its molecular weight is 236.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid

Molecular Formula

C11H8O4S

Molecular Weight

236.25 g/mol

IUPAC Name

6-methoxycarbonyl-1-benzothiophene-2-carboxylic acid

InChI

InChI=1S/C11H8O4S/c1-15-11(14)7-3-2-6-4-9(10(12)13)16-8(6)5-7/h2-5H,1H3,(H,12,13)

InChI Key

HVNHONGYUMRPKG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(C=C1)C=C(S2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of benzo[b]thiophene-2,6-dicarboxylic acid dimethyl ester (139 mg, 0.56 mmol) in THF/MeOH (2/2 mL) was added 1 N NaOH (555 μL). After 5 h, the solution was diluted with CH2Cl2 and acidified with 5% citric acid. The combined organic fractions were dried, filtered, and concentrated to yield the desired acid, which was used without further purification. MS (EI): cal'd (MH+) 237.01, exp (MH+), 237.13.
Name
benzo[b]thiophene-2,6-dicarboxylic acid dimethyl ester
Quantity
139 mg
Type
reactant
Reaction Step One
Name
Quantity
555 μL
Type
reactant
Reaction Step One
Name
THF MeOH
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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